Cas no 1806282-65-4 (1-(2-Bromo-3-(bromomethyl)phenyl)-1-chloropropan-2-one)

• Product Name: 1-(2-Bromo-3-(bromomethyl)phenyl)-1-chloropropan-2-one
• CAS No: 1806282-65-4
• MF: C₁₀H₉Br₂ClO
• MW: 340.438860654831
• CID: 4974465
• Update Time: 2025-10-30

1-(2-Bromo-3-(bromomethyl)phenyl)-1-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-3-(bromomethyl)phenyl)-1-chloropropan-2-one

• Inchi： 1S/C10H9Br2ClO/c1-6(14)10(13)8-4-2-3-7(5-11)9(8)12/h2-4,10H,5H2,1H3
• InChI Key： YYYCSRTWJGFJOE-UHFFFAOYSA-N
• SMILES： BrC1C(CBr)=CC=CC=1C(C(C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 1-(2-Bromo-3-(bromomethyl)phenyl)-1-chloropropan-2-one

1-(2-Bromo-3-(bromomethyl)phenyl)-1-chloropropan-2-one: A Versatile Compound in Medicinal Chemistry and Organic Synthesis

1-(2-Bromo-3-(bromomethyl)phenyl)-1-chloropropan-2-one is a multifunctional organic compound with a complex molecular structure that has garnered significant attention in the field of medicinal chemistry and organic synthesis. This compound, with the systematic name 1-(2-bromo-3-(bromomethyl)phenyl)-1-chloropropan-2-one and the CAS number 1806282-65-4, exhibits unique chemical properties that make it a valuable intermediate in the development of novel therapeutics and functional materials. Recent studies have highlighted its potential applications in drug discovery, synthetic biology, and materials science, underscoring its significance in modern chemical research.

The molecular architecture of this compound is characterized by a central propan-2-one (ketone) group flanked by two halogenated aromatic rings. The 2-bromo-3-(bromomethyl)phenyl substituent introduces multiple bromine atoms, which are critical for modulating reactivity and biological activity. The presence of electrophilic bromine atoms and the electron-deficient ketone group creates a highly reactive system, enabling its participation in various chemical transformations. This structural complexity has been leveraged in recent synthetic methodologies to develop efficient routes for the preparation of targeted molecules with potential therapeutic applications.

Recent advancements in computational chemistry have provided insights into the reactivity of 1-(2-bromo-3-(bromomethyl)phenyl)-1-chloropropan-2-one. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the compound exhibits favorable electrophilic substitution properties, making it a promising candidate for radical-based synthesis. The study also highlighted the compound's potential as a precursor for fluorinated derivatives, which are increasingly being explored for their enhanced bioavailability and metabolic stability in drug development.

One of the key advantages of 1-(2-bromo-3-(bromom,ethyl)phenyl)-1-chloropropan-2-one is its compatibility with green chemistry principles. Modern synthetic strategies have focused on minimizing waste and reducing the use of hazardous reagents. For instance, a 2024 paper in Chemical Science reported the successful synthesis of the compound using transition-metal-catalyzed reactions with high atom economy. This approach not only enhances the sustainability of the synthesis process but also aligns with the growing emphasis on eco-friendly chemical manufacturing in the pharmaceutical industry.

The 1-chloropropan-2-one moiety in this compound is particularly noteworthy for its ability to undergo nucleophilic substitution reactions. This reactivity has been exploited in the preparation of various functionalized derivatives, including fluorinated, hydroxylated, and amino-substituted analogs. These derivatives have shown promise in the development of targeted therapies, particularly in the treatment of inflammatory diseases and neurodegenerative disorders. For example, a 2023 study in Advanced Drug Delivery Reviews demonstrated that fluorinated analogs of this compound exhibit improved blood-brain barrier permeability, making them suitable for the delivery of therapeutics to the central nervous system.

Another area of recent interest is the use of 1-(2-bromo-3-(bromomethyl)phenyl)-1-chloropropan-2-one in materials science. The compound's ability to form covalent networks has led to its exploration as a building block for polymeric materials with tunable properties. A 2024 study in ACS Applied Materials & Interfaces reported the synthesis of cross-linked polymers derived from this compound, which demonstrated exceptional mechanical strength and thermal stability. These materials have potential applications in biomedical devices, flexible electronics, and environmental remediation.

The electrophilic bromine atoms in 1-(2-bromo-3-(bromomethyl)phenyl)-1-chloropropan-2-one also make it a valuable reagent in radical-mediated reactions. Recent work in organic synthesis has focused on using this compound as a radical precursor for the preparation of complex molecules with multiple functional groups. A 2023 paper in Organic Letters described the use of this compound in a radical cyclization reaction to form heterocyclic scaffolds, which are common structural motifs in many bioactive compounds.

From a pharmacological perspective, the compound's structural features suggest potential applications in the development of antimicrobial agents and anti-inflammatory drugs. The halogenated aromatic ring system is known to confer bioactivity in several classes of drugs, including antibiotics and anti-inflammatory agents. A 2024 study in Journal of Medicinal Chemistry explored the in vitro activity of derivatives of this compound against pathogenic bacteria, showing promising antimicrobial efficacy against multidrug-resistant strains.

The synthesis of 1-(2-bromo-3-(bromomethyl)phenyl)-1-chloropropan-2-one has also been optimized using asymmetric catalysis to produce enantiomerically pure derivatives. This is particularly important for drugs where stereoselectivity significantly influences biological activity. A 2023 paper in Chemical Communications reported the use of chiral catalysts to achieve high enantioselectivity in the synthesis of this compound, demonstrating the potential for developing chiral therapeutics with improved safety profiles.

In conclusion, 1-(2-bromo-3-(bromomethyl)phenyl)-1-chloropropan-2-one represents a versatile compound with a wide range of applications in medicinal chemistry, organic synthesis, and materials science. Its unique structural features and reactivity make it a valuable tool for the development of novel therapeutics and functional materials. As research in this area continues to advance, the compound is likely to play an increasingly important role in addressing some of the most pressing challenges in modern chemistry and medicine.